Cas no 1849379-96-9 (5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane)
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
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- 5-(methylsulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
- 5-methylsulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
- 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
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- Inchi: 1S/C6H11NO3S/c1-11(8,9)7-3-6-2-5(7)4-10-6/h5-6H,2-4H2,1H3
- InChI Key: WHLGLNUTUADDGC-UHFFFAOYSA-N
- SMILES: S(C)(N1CC2CC1CO2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 256
- XLogP3: -0.6
- Topological Polar Surface Area: 55
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6543-2082-2μmol |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-5μmol |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-10μmol |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-20μmol |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-1mg |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-2mg |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-3mg |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-4mg |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-5mg |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6543-2082-10mg |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane |
1849379-96-9 | 10mg |
$118.5 | 2023-09-08 |
5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
Recent Advances in the Study of 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 1849379-96-9)
The compound 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 1849379-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. Recent studies have explored its synthetic pathways, biological activities, and potential applications, shedding light on its mechanism of action and therapeutic potential.
One of the key breakthroughs in the study of this compound is its role as a versatile building block in medicinal chemistry. Researchers have successfully utilized 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane as a scaffold for the design of small-molecule inhibitors targeting enzymes such as proteases and kinases. Its rigid bicyclic structure provides a stable framework for introducing various functional groups, enabling the optimization of pharmacokinetic properties and binding affinity. Recent synthetic methodologies have focused on improving the yield and stereoselectivity of this compound, facilitating its broader application in drug development.
In addition to its synthetic utility, 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane has demonstrated notable biological activities. Preclinical studies have revealed its potential as an anti-inflammatory and neuroprotective agent. For instance, in vitro assays have shown that derivatives of this compound can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential application in treating chronic inflammatory conditions, including rheumatoid arthritis and neurodegenerative diseases like Alzheimer's.
Another area of interest is the compound's role in combating infectious diseases. Recent research has highlighted its efficacy against bacterial and viral pathogens. For example, derivatives of 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane have exhibited inhibitory effects on the replication of certain RNA viruses, including SARS-CoV-2. These antiviral properties are attributed to the compound's ability to interfere with viral protease activity, a critical step in the viral life cycle. Further studies are underway to explore its potential as a broad-spectrum antiviral agent.
The pharmacological profile of 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane also includes its interaction with central nervous system (CNS) targets. Recent investigations have identified its affinity for GABA receptors, which are implicated in anxiety and epilepsy. This has sparked interest in developing analogs of the compound for the treatment of neurological disorders. Preliminary animal studies have shown promising results, with reduced seizure activity and improved cognitive function observed in treated subjects.
Despite these advancements, challenges remain in the clinical translation of 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Current efforts are focused on structure-activity relationship (SAR) studies to enhance the compound's therapeutic index and minimize adverse effects.
In conclusion, 5-methanesulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 1849379-96-9) represents a promising scaffold in drug discovery, with diverse applications ranging from anti-inflammatory and antiviral therapies to neurological treatments. Ongoing research aims to unlock its full potential, paving the way for the development of next-generation therapeutics. The compound's unique structural and functional properties position it as a valuable tool in the arsenal of modern medicinal chemistry.
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